Cas no 178394-77-9 (1H-Benzimidazole,2-(1,1-dimethylethyl)-1-methyl-)

1H-Benzimidazole,2-(1,1-dimethylethyl)-1-methyl- structure
178394-77-9 structure
Product Name:1H-Benzimidazole,2-(1,1-dimethylethyl)-1-methyl-
CAS No:178394-77-9
MF:C12H16N2
MW:188.268842697144
CID:112867
PubChem ID:955662
Update Time:2025-04-18

1H-Benzimidazole,2-(1,1-dimethylethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-(1,1-dimethylethyl)-1-methyl-
    • 1H-Benzimidazole,2-(1,1-dimethylethyl)-1-methyl-(9CI)
    • SCHEMBL6479700
    • 2-(tert-butyl)-1-methyl-1H-benzo[d]imidazole
    • 2-tert-butyl-1-methylbenzimidazole
    • 1-methyl-2-t-butylbenzimidazole
    • AKOS002783362
    • 178394-77-9
    • Inchi: 1S/C12H16N2/c1-12(2,3)11-13-9-7-5-6-8-10(9)14(11)4/h5-8H,1-4H3
    • InChI Key: HFHHJBNFOGRDMA-UHFFFAOYSA-N
    • SMILES: N1(C)C2C=CC=CC=2N=C1C(C)(C)C

Computed Properties

  • Exact Mass: 188.131348519g/mol
  • Monoisotopic Mass: 188.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.8Ų

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